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Compound of Interest

Compound Name: (S)-1-Benzylpyrrolidin-3-ol

Cat. No.: B008672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of (S)-1-Benzylpyrrolidin-3-ol, with a core focus on its density. This document is

intended to serve as a valuable resource for researchers and professionals engaged in drug

development and chemical synthesis, offering detailed data, experimental methodologies, and

procedural workflows.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of (S)-1-
Benzylpyrrolidin-3-ol.
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Property Value Conditions Reference

Density 1.07 g/mL 25 °C [1][2]

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Boiling Point 115 °C 0.8 mmHg [1]

Refractive Index n20/D 1.548 20 °C [1]

Flash Point >230 °F (>110 °C) Closed Cup [1]

Optical Activity [α]24/D -3.7° c = 5 in methanol

Form Liquid

Color
Clear light yellow to

pale brown
[1]

Experimental Protocol: Density Determination by
Pycnometry
The density of liquid compounds such as (S)-1-Benzylpyrrolidin-3-ol is accurately determined

using a pycnometer. The following protocol is a generalized procedure based on established

methods, such as ASTM D1480, for the determination of liquid density.[1][2][3][4][5]

2.1 Apparatus

Pycnometer (e.g., Bingham type), a glass flask with a close-fitting ground glass stopper with

a capillary hole.

Analytical balance (accuracy to at least 0.1 mg).

Constant temperature bath.

Thermometer, calibrated.

Cleaning solvents (e.g., acetone, distilled water).
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Pipette or syringe.

2.2 Procedure

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with appropriate

solvents (e.g., acetone) and then rinse with distilled water. Ensure the pycnometer is

completely dry by placing it in an oven or by flushing with a stream of clean, dry air.

Mass of Empty Pycnometer: Allow the clean, dry pycnometer to equilibrate to ambient

temperature. Weigh the empty pycnometer with its stopper on an analytical balance and

record the mass (m₀).

Calibration with Water: Fill the pycnometer with distilled, deionized water, ensuring no air

bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.

Temperature Equilibration: Place the water-filled pycnometer in a constant temperature bath

set to a specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

Mass of Water-Filled Pycnometer: Remove the pycnometer from the bath, carefully dry the

exterior, and weigh it. Record the mass (m₁).

Sample Measurement: Empty and dry the pycnometer. Fill the pycnometer with (S)-1-
Benzylpyrrolidin-3-ol.

Repeat Equilibration and Weighing: Repeat steps 4 and 5 with the sample-filled pycnometer

and record the mass (m₂).

2.3 Calculation of Density The density of the sample (ρₛ) at the measurement temperature is

calculated using the following formula:

ρₛ = [(m₂ - m₀) / (m₁ - m₀)] * ρw

Where:

m₀ = mass of the empty pycnometer

m₁ = mass of the pycnometer filled with water
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m₂ = mass of the pycnometer filled with the sample

ρw = the known density of water at the measurement temperature.

Logical Workflow for Density Determination
The following diagram illustrates the logical workflow for the experimental determination of the

density of a liquid sample using a pycnometer.
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Caption: Workflow for Density Determination by Pycnometry.
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Relevance in Drug Development
The pyrrolidine ring is a significant scaffold in medicinal chemistry, appearing in numerous

biologically active compounds.[6] Its three-dimensional structure is advantageous for exploring

pharmacophore space.[6] (S)-1-Benzylpyrrolidin-3-ol serves as a chiral building block in the

synthesis of more complex molecules.[7] The benzyl group can be removed to yield

hydroxypyrrolidine, and the hydroxyl group can be oxidized, offering versatile functionalization

possibilities for creating novel drug candidates.[7] Accurate knowledge of physical properties

like density is crucial for process development, formulation, and quality control in the

pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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